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Compound of Interest

Compound Name: AChE-IN-14

Cat. No.: B15143275 Get Quote

Product Identifier: AChE-IN-14 (also known as AChE/BChE-IN-14) Supplier: MedChemExpress

Catalog Number: HY-N12027 CAS Number: 2390042-05-2 Chemical Class: Benzylisoquinoline

alkaloid isolated from the roots of Fissistigma polyanthum.[1][2]

Disclaimer: A specific Safety Data Sheet (SDS) for AChE-IN-14 (CAS 2390042-05-2) was not

publicly available at the time of this writing. The following information is based on general

knowledge of handling chemical compounds of this nature in a laboratory setting. Researchers,

scientists, and drug development professionals must consult their institution's Environmental

Health and Safety (EHS) department for specific disposal protocols and always seek to obtain

the official SDS from the supplier before handling this compound.

Quantitative Data
Due to the absence of a specific Safety Data Sheet, a comprehensive table of all quantitative

physical and chemical properties cannot be provided. The available data is summarized below.

Property Value Source

Molecular Formula C₁₉H₂₃NO₃
MedChemExpress Product

Information[3]

Molecular Weight 313.39 g/mol
MedChemExpress Product

Information[3]
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Proper Disposal Procedures
The proper disposal of AChE-IN-14 must be carried out in accordance with all applicable

federal, state, and local regulations. The following is a general procedural guide based on the

assumption that AChE-IN-14 is a potentially hazardous chemical waste.

Step 1: Personal Protective Equipment (PPE)

Before handling the material for disposal, ensure appropriate PPE is worn, including but not

limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

Step 2: Waste Segregation

Do not mix AChE-IN-14 waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Segregate waste into the following categories:

Solid Waste: Unused or expired solid AChE-IN-14, contaminated lab supplies (e.g., weigh

boats, pipette tips, gloves).

Liquid Waste: Solutions containing AChE-IN-14. Note the solvent used.

Sharps Waste: Contaminated needles, syringes, or other sharp objects.

Step 3: Waste Containment

Solid Waste:

Collect in a clearly labeled, sealable, and chemically compatible container.
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The label should include "Hazardous Waste," the chemical name ("AChE-IN-14"), the

CAS number (2390042-05-2), and the accumulation start date.

Liquid Waste:

Collect in a leak-proof, shatter-resistant container with a secure screw-top cap.

The container must be compatible with the solvent used.

Label the container with "Hazardous Waste," the chemical name ("AChE-IN-14"), the CAS

number (2390042-05-2), the solvent(s), the approximate concentration, and the

accumulation start date.

Sharps Waste:

Place in a designated, puncture-resistant sharps container.

Step 4: Storage

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area.

Ensure containers are closed at all times except when adding waste.

Secondary containment is recommended to prevent spills.

Step 5: Disposal Request

Once the waste container is full or has reached the storage time limit set by your institution,

contact your EHS department to arrange for pickup and disposal by a licensed hazardous

waste contractor.

Do not dispose of AChE-IN-14 down the drain or in the regular trash.

Experimental Protocols
No specific experimental protocols for AChE-IN-14 were found in the search results. As a

cholinesterase inhibitor, it is likely used in in-vitro enzyme inhibition assays and potentially in
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cell-based or in-vivo studies related to neurological research, such as for Alzheimer's disease.

[1][2] Researchers should develop a detailed experimental protocol that includes safety and

waste disposal considerations before beginning any work with this compound.
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AChE-IN-14 Disposal Workflow

Start: Need to Dispose of AChE-IN-14 Waste

Step 1:
Don Appropriate PPE

(Gloves, Goggles, Lab Coat)

Step 2:
Segregate Waste Streams

Solid Waste
(Unused chemical, contaminated supplies)

  Solid  

Liquid Waste
(Solutions containing AChE-IN-14)

  Liquid  

Sharps Waste
(Contaminated needles, etc.)

  Sharps  

Step 3a:
Contain in Labeled,

Sealable Solid Waste Container

Step 3b:
Contain in Labeled,

Leak-Proof Liquid Waste Container

Step 3c:
Contain in Puncture-Resistant

Sharps Container

Step 4:
Store in Designated Satellite

Accumulation Area

Step 5:
Contact EHS for

Hazardous Waste Pickup

End: Proper Disposal by
Licensed Contractor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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14]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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